Cas no 6154-04-7 (5-Amino-2-methyl-2H-tetrazole)

• Product Name: 5-Amino-2-methyl-2H-tetrazole
• CAS No: 6154-04-7
• MF: C₂H₅N₅
• MW: 99.094598531723
• MDL: MFCD01819831
• CID: 46453
• PubChem ID: 138677
• Update Time: 2025-11-02

5-Amino-2-methyl-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-methyl-2H-tetrazole
• 5-Amino-2-Methyl-1H-Tetrazole
• 2-methyltetrazol-5-amine
• 2H-Tetrazole,5-amino-2-methyl- (6CI,7CI,8CI)
• (2-Methyl-2H-tetrazol-5-yl)amine
• 2-Methyl-2H-tetrazol-5-amine
• 2-Methyl-5-aminotetrazole
• 2-Methyl-5-tetrazolamine
• 5-Amino-2-methyltetrazole
• NSC 141015
• MFCD01819831
• Z1198158669
• 6154-04-7
• 2H-Tetrazol-5-amine, 2-methyl-
• EN300-112641
• 2H-Tetrazole, 5-amino-2-methyl-
• A833287
• AKOS000111116
• 2-Methyl-2H-tetraazol-5-amine #
• CCG-321739
• CS-0015398
• NSC141015
• SY013123
• DTXSID60210527
• 2-Methyl-5-Amino-1h-Tetrazole
• 2-methyl-2h-1,2,3,4-tetrazol-5-amine
• 2-Methyl-2H-tetrazol-5-ylamine
• AMY40621
• AC1628
• 69YEK2LM2M
• BB 0246031
• 2-METHYL-2H-1,2,3,4-TETRAAZOL-5-AMINE
• AC-1545
• AS-12403
• UNII-69YEK2LM2M
• NSC-141015
• 2-methyl-2H-tetrazole-5-amine
• 2-Methyl-5-Amino-2H-Tetrazole
• 2-Methyl-2H-tetraazol-5-amine
• 2-methyl-1,2,3,4-tetrazol-5-amine
• STK199321

• MDL： MFCD01819831
• Inchi： 1S/C2H5N5/c1-7-5-2(3)4-6-7/h1H3,(H2,3,5)
• InChI Key： AZUKLCJYWVMPML-UHFFFAOYSA-N
• SMILES： N1(C)N=NC(N)=N1

Computed Properties

• Exact Mass: 99.05450
• Monoisotopic Mass: 99.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 63.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.75
• Melting Point: 104-107°C
• Boiling Point: 282.9℃ at 760 mmHg
• Flash Point: 124.9°C
• Refractive Index: 1.794
• PSA: 69.62000
• LogP: -0.62650

5-Amino-2-methyl-2H-tetrazole Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 5-Amino-2-methyl-2H-tetrazole

5-Amino-2-methyl-2H-tetrazole (CAS No. 6154-04-7): Properties, Applications, and Industry Insights

5-Amino-2-methyl-2H-tetrazole (CAS No. 6154-04-7) is a nitrogen-rich heterocyclic compound that has garnered significant attention in pharmaceutical, agrochemical, and materials science research. This tetrazole derivative features a unique five-membered ring structure containing four nitrogen atoms, making it a versatile building block for various chemical syntheses. Researchers frequently search for "5-Amino-2-methyl-2H-tetrazole synthesis" or "CAS 6154-04-7 applications," reflecting the growing interest in this specialty chemical.

The molecular structure of 5-Amino-2-methyl-2H-tetrazole contributes to its remarkable stability and reactivity patterns. With a molecular formula of C₂H₅N₅ and molecular weight of 99.09 g/mol, this compound exhibits excellent solubility in polar solvents, a property that makes it valuable for various formulation applications. Current trends in "nitrogen-rich compounds for energy materials" have increased the relevance of this chemical, as its high nitrogen content (70.7% by weight) makes it potentially useful in advanced material development.

In pharmaceutical applications, 5-Amino-2-methyl-2H-tetrazole serves as a crucial intermediate for the synthesis of various bioactive molecules. The "tetrazole moiety" is known to mimic the carboxylate group in biological systems, making it valuable in drug design. Recent searches for "tetrazole-based drug candidates 2024" highlight the continued importance of this chemical class in medicinal chemistry. The compound's stability under physiological conditions makes it particularly attractive for developing new therapeutic agents.

The agrochemical industry utilizes 5-Amino-2-methyl-2H-tetrazole in the development of novel plant protection products. Its ability to form stable complexes with various metals has led to research into "tetrazole-based fungicides" and "plant growth regulators." With increasing global focus on sustainable agriculture, queries about "eco-friendly agrochemical intermediates" have risen significantly, positioning this compound as a potentially important component in next-generation crop protection solutions.

Material scientists are exploring 5-Amino-2-methyl-2H-tetrazole for advanced applications in polymer chemistry and energetic materials. The compound's high nitrogen content and thermal stability make it suitable for creating "high-performance polymers" and "nitrogen-rich materials." Recent publications on "tetrazole-containing polymers" demonstrate the growing academic and industrial interest in this area. The compound's potential in "gas-generating compositions" has also been investigated, though all applications strictly comply with international safety regulations.

From a synthetic chemistry perspective, 5-Amino-2-methyl-2H-tetrazole offers multiple reactive sites for further functionalization. The amino group at position 5 and the methyl group at position 2 provide opportunities for diverse chemical modifications. Laboratory searches frequently include terms like "modification of 5-Amino-2-methyl-2H-tetrazole" and "CAS 6154-04-7 derivatives," indicating the compound's utility as a versatile synthetic intermediate. Recent advances in "click chemistry" have further expanded the potential applications of this tetrazole derivative.

The global market for 5-Amino-2-methyl-2H-tetrazole has shown steady growth, driven by increasing demand from pharmaceutical and specialty chemical sectors. Market analysts tracking "tetrazole compounds market trends" note particular interest from Asia-Pacific regions, where pharmaceutical innovation is rapidly expanding. Quality specifications for CAS 6154-04-7 typically require high purity levels (≥98%), with strict controls on residual solvents and byproducts to meet industry standards.

Environmental and safety considerations for 5-Amino-2-methyl-2H-tetrazole follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from strong oxidizers is recommended. The scientific community's focus on "green chemistry principles" has led to investigations into more sustainable production methods for this and related tetrazole compounds.

Recent patent literature reveals ongoing innovation involving 5-Amino-2-methyl-2H-tetrazole, particularly in pharmaceutical compositions and specialty materials. Intellectual property searches for "tetrazole patents 2023-2024" show continued activity in this area, with several applications claiming novel uses for this chemical scaffold. The compound's versatility ensures its relevance across multiple technology sectors, from medicine to advanced materials engineering.

Analytical characterization of 5-Amino-2-methyl-2H-tetrazole typically employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Quality control laboratories frequently reference "CAS 6154-04-7 analysis methods" when developing testing protocols. The compound's distinct spectral features facilitate its identification and purity assessment, crucial for research and industrial applications requiring high-quality intermediates.

Future research directions for 5-Amino-2-methyl-2H-tetrazole may explore its potential in emerging fields such as "metal-organic frameworks (MOFs)" and "covalent organic frameworks (COFs)." The compound's ability to coordinate with metal ions and form stable networks could open new applications in gas storage, catalysis, or sensing technologies. Academic searches for "tetrazole-based functional materials" suggest growing interest in these advanced applications.

In conclusion, 5-Amino-2-methyl-2H-tetrazole (CAS No. 6154-04-7) represents a valuable chemical building block with diverse applications across multiple industries. Its unique structural features, synthetic versatility, and potential for innovation continue to drive research interest. As scientific understanding of "nitrogen-rich heterocycles" expands, this compound is likely to maintain its importance in both established and emerging technological applications.